Reference Substances
Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0015221 | 2’-Hydroxyacetophenone Oxime | 1196-29-8 | C₈H₉NO₂ |
| VC0015222 | (+)-Tramadol | 123154-38-1 | C16H25NO2 |
| VC0015199 | o-Bromo-(2-bromo)vinylbenzene (cis trans mixture) | 1298047-80-9 | C8H6Br2 |
| VC0015213 | (2R,3S,4S,5R,6S)-2-(Hydroxymethyl)-6-(1H-indol-3-yloxy)oxane-3,4,5-triol;trihydrate | 1328-73-0 | C14H23NO9 |
| VC0015201 | 1-(2-Chloroethyl)-4-methoxybenzene | 18217-00-0 | C9H11ClO |
| VC0015197 | 1-(4-Methylphenyl)-2-phenylethanone | 2001-28-7 | C15H14O |
| VC0015204 | Actinotetraose hexatiglate | 216590-44-2 | C54H78O27 |
| VC0015271 | Dimethyl 1,4-Dihydro-2,6-dimethyl-4-(2’-aminophenyl)-pyridine-3,5-dicarboxylate | 21889-33-8 | C17H20N2O4 |
| VC0015200 | 2,3-Dibromo-3-(2-bromophenyl)propionic Acid | 246876-04-0 | C9H7Br3O2 |
| VC0015216 | 2-Bromo-2’-hydroxyacetophenone | 2491-36-3 | C8H7BrO2 |
| VC0015266 | Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one, 3',6'-dihydroxy-6-nitro- | 27402-68-2 | C20H11NO7 |
| VC0015267 | Fluoresceinamine, Isomer 1 | 3326-34-9 | C₂₀H₁₃NO₅ |
| VC0015265 | Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one, 3',6'-dihydroxy-5-nitro- | 3326-35-0 | C₂₀H₁₁NO₇ |
| VC0015210 | 4,6-Dichloro-2-phenylpyrimidine | 3740-92-9 | C10H6Cl2N2 |
| VC0015218 | 3-(Bromomethyl)-1,2-benzisoxazole | 37924-85-9 | C8H6BrNO |
| VC0015209 | (3E,5E,7E,9R,10R,11E,13E,17S,18S,20S,21R)-21-[(2R,3R,4S,5R,6R)-2,4-Dihydroxy-6-[(2R)-2-[(2R,4S,5S,6S)-4-hydroxy-5-[(2S,4R,5R,6R)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-4,6-dimethyloxan-2-yl]oxy-3-methoxypropyl]-3,5-dimethyloxan-2-yl]-10-[(2R,3S,4S,5R,6S)-3,4-dihydroxy-5-methoxy-6-methyloxan-2-yl]oxy-17,20-dihydroxy-18-methoxy-3,5,7,9,13-pentamethyl-1-oxacyclohenicosa-3,5,7,11,13-pentaen-2-one | 476647-30-0 | C58H96O21 |
| VC0015219 | 3-Methyl-1,2-benzisoxazole | 4825-75-6 | C8H7NO |
| VC0015252 | 2-(2,3,4,6-Tetra-O-acetyl-β-D-galactopyranosyl)thiopseudourea Hydrobromide | 51224-13-6 | C15H23BrN2O9S |
| VC0015268 | Fluoresceinamine, Isomer 2, | 51649-83-3 | C₂₀H₁₃NO₅ |
| VC0015208 | 8-Demethyleucalyptin | 5689-38-3 | C18H16O5 |
| VC0015269 | 5-Bromophthalide | 64169-34-2 | C8H5BrO2 |
| VC0015270 | 5-Cyanophthalide | 82104-74-3 | C9H5NO2 |
| VC0015217 | 3-(Dibromomethyl)-1,2-benzisoxazole | 867040-02-6 | C8H5Br2NO |
| VC0015273 | 5-O-[2-(3,4-Dimethoxyphenyl)ethyl] 3-O-methyl 2,6-dimethyl-4-[2-(trifluoromethyl)phenyl]-1,4-dihydropyridine-3,5-dicarboxylate | 887354-72-5 | C27H28F3NO6 |
| VC0015272 | Methyl 5-[2-(3,4-dimethoxyphenyl)ethylcarbamoyl]-2,6-dimethyl-4-[2-(trifluoromethyl)phenyl]-1,4-dihydropyridine-3-carboxylate | 887406-97-5 | C27H29F3N2O5 |